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Cat. No.: B1269491 Get Quote

Technical Guide: 2-Amino-4-Bromophenol
CAS Number: 40925-68-6

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Amino-4-Bromophenol (CAS

No. 40925-68-6), a halogenated aromatic amine critical to various chemical and

pharmaceutical syntheses. The document details its physicochemical properties, safety and

handling protocols, and established applications as a versatile chemical intermediate. A

detailed experimental protocol for its synthesis via the reduction of 4-bromo-2-nitrophenol is

provided. Furthermore, this guide illustrates its role as a key building block in the development

of biologically active molecules, including enzyme inhibitors, highlighting its significance in

medicinal chemistry and drug discovery.

Chemical Identity and Properties
2-Amino-4-Bromophenol, also known as 4-Bromo-2-aminophenol, is a substituted phenolic

compound.[1] At room temperature, it typically presents as a white to light brown crystalline

solid.[1][2] Its structure, featuring an amino group, a hydroxyl group, and a bromine atom on a

benzene ring, makes it a valuable intermediate in organic synthesis.[3]
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Physicochemical Properties
The key quantitative properties of 2-Amino-4-Bromophenol are summarized in the table

below for easy reference.

Property Value Source(s)

CAS Number 40925-68-6 [1][3][4]

Molecular Formula C₆H₆BrNO [1][3][4]

Molecular Weight 188.02 g/mol [1][3][5]

Appearance
White to gray to brown

powder/crystals
[1][2][6]

Melting Point 130-140 °C [1][4][7]

Boiling Point 282.8 °C at 760 mmHg [1][4][7]

Density ~1.77 g/cm³ [1][7]

pKa 9.19 ± 0.18 (Predicted) [2][7]

LogP 2.318 [1]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol and acetone.[1][7]

Structural Information
Caption: 2D structure of 2-Amino-4-Bromophenol.

Safety and Handling
2-Amino-4-Bromophenol is classified as a hazardous substance and requires careful

handling.[2] It is harmful if swallowed or inhaled and causes skin and serious eye irritation.[5][8]

[9]

GHS Hazard Information
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Hazard Class Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Inhalation H332 Harmful if inhaled

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Respiratory Sensitization H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Skin Sensitization H317
May cause an allergic skin

reaction

Specific Target Organ Toxicity H335 May cause respiratory irritation

Source:[5][8][10]

Recommended Handling Protocols
Engineering Controls: Use in a well-ventilated area. Ensure eyewash stations and safety

showers are readily accessible.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles (European standard - EN 166).[8]

Hand Protection: Wear suitable protective gloves.[8]

Skin and Body Protection: Wear long-sleeved clothing.[8]

Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA or European

Standard EN 136 approved respirator.[8]

Storage: Store in a cool, dry place (recommended 2-8°C), isolated from incompatible

substances like acids and bases.[2][7]
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Applications in Research and Development
2-Amino-4-Bromophenol is not typically an end-product but serves as a crucial building block

in synthesizing more complex molecules.[1][3] Its reactivity makes it valuable in the

pharmaceutical, dye, and agrochemical industries.[1][3]

Key Application Areas

Pharmaceutical Derivatives

2-Amino-4-Bromophenol
(Building Block)

Pharmaceutical Synthesis Dye & Pigment Production Agrochemical Intermediates Biological Research

Anti-inflammatory Agents Analgesics Enzyme Inhibitors
(e.g., for PTP1B)

Click to download full resolution via product page

Caption: Key application areas for 2-Amino-4-Bromophenol.

Pharmaceutical Intermediate
This compound is a key reactant in the synthesis of various pharmaceuticals, particularly anti-

inflammatory agents and analgesics.[3] Its structure is utilized to create more complex

molecules that can interact with biological targets.

Notable examples of its use as a reactant include:

Synthesis of N-(alkoxyphenyl)-aminocarbonylbenzoic acid derivatives, which act as inhibitors

for protein tyrosine phosphatase 1B (PTP1B), a target in diabetes research.[4][10]

Preparation of benzoxazole benzenesulfonamides, which serve as allosteric inhibitors of

fructose-1,6-bisphosphatase.[4][10]
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Synthesis of lipophilic inhibitors for deoxy-xylulose-phosphate reductoisomerase.[4][10]

Other Industrial Uses
Dyes and Pigments: It is used as a coupling agent in the development of azo dyes,

contributing to vibrant and stable colors for textiles.[3]

Agrochemicals: It serves as an intermediate in the production of various agrochemicals.[1]

Analytical Chemistry: It can be employed as a reagent in certain analytical methods for the

detection of other chemical substances.[3]

Experimental Protocols: Synthesis
The most common route for synthesizing 2-Amino-4-Bromophenol is through the catalytic

reduction of 4-bromo-2-nitrophenol.[1] Below is a detailed methodology based on a literature

procedure.[11]

Synthesis via Catalytic Hydrogenation
This protocol details the reduction of 4-bromo-2-nitrophenol using a Rhodium-on-Carbon

(Rh/C) catalyst under a hydrogen atmosphere.

Materials:

4-bromo-2-nitrophenol (starting material)

Tetrahydrofuran (THF) (solvent)

5% Rhodium on Carbon (Rh/C) (catalyst)

Hydrogen gas (H₂)

Celite (filtration aid)

Rotary evaporator

Procedure:
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Reaction Setup: In a suitable reaction vessel, dissolve 4-bromo-2-nitrophenol (233 mmol) in

THF (500 mL).

Catalyst Addition: Add 5% Rh/C (5.00 g) to the solution.

Hydrogenation: Stir the reaction mixture vigorously at room temperature under a hydrogen

atmosphere for 11 hours.

Workup:

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Rinse the Celite pad with additional THF to ensure complete recovery of the product.

Isolation: Concentrate the filtrate using a rotary evaporator to yield the final product, 2-
Amino-4-Bromophenol, as a brown solid.

Expected Yield: ~99%[11]
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Reaction Setup

Hydrogenation

Workup & Isolation
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Stir under H₂ atmosphere
for 11 hours at RT
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Concentrate filtrate
(Rotary Evaporator)

Obtain 2-Amino-4-Bromophenol
(Brown Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-4-Bromophenol.

Conclusion
2-Amino-4-Bromophenol is a high-value chemical intermediate with significant utility in both

industrial and research settings. Its well-defined physicochemical properties and predictable

reactivity make it an essential precursor for a range of products, most notably in the
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development of novel pharmaceutical agents. Adherence to strict safety protocols is mandatory

when handling this compound. The synthetic methodologies are efficient and high-yielding,

ensuring its availability for ongoing research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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